Cas no 2767135-07-7 (5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine)

• Product Name: 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine
• CAS No: 2767135-07-7
• MF: C₁₉H₃₆N₂OSn
• MW: 427.211944580078
• MDL: MFCD33031530
• CID: 5666772
• PubChem ID: 155943273
• Update Time: 2025-05-24

5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AT21917
• 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine
• EN300-27193048
• 5-ISOPROPOXY-2-(TRIBUTYLSTANNYL)PYRIMIDINE
• 2767135-07-7

• MDL： MFCD33031530
• Inchi： 1S/C7H9N2O.3C4H9.Sn/c1-6(2)10-7-3-8-5-9-4-7;3*1-3-4-2;/h3-4,6H,1-2H3;3*1,3-4H2,2H3;
• InChI Key： LYURMXGTUDIDBU-UHFFFAOYSA-N
• SMILES： [Sn](C1N=CC(=CN=1)OC(C)C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 428.184966g/mol
• Monoisotopic Mass: 428.184966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų

Additional information on 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine

Comprehensive Overview of 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine (CAS No. 2767135-07-7)

5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine (CAS No. 2767135-07-7) is a specialized organotin compound with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the pyrimidine derivatives family, which is widely recognized for its role in drug development and material science. The unique combination of the tributylstannyl group and the propan-2-yloxy moiety enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as the Stille coupling.

In recent years, the demand for high-purity organotin reagents has surged due to their critical role in catalysis and bioconjugation. Researchers and manufacturers are increasingly focusing on optimizing the synthesis of 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine to meet the growing needs of the pharmaceutical and agrochemical industries. Its CAS No. 2767135-07-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern chemical research.

One of the key advantages of this compound is its stability under various reaction conditions, which makes it suitable for multi-step synthetic routes. The tributylstannyl group acts as a robust leaving group, facilitating efficient bond formation in complex molecular architectures. This property is particularly valuable in the synthesis of heterocyclic compounds, which are often used in drug discovery and material engineering.

Environmental and safety considerations are also critical when working with organotin compounds. While 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. The compound's low toxicity profile compared to other tin-based reagents has made it a preferred choice for green chemistry applications.

The versatility of 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine extends to its use in polymer chemistry and nanotechnology. Its ability to participate in polymerization reactions and surface modifications has opened new avenues for developing advanced materials with tailored properties. As the demand for functionalized pyrimidines grows, this compound is expected to play a pivotal role in emerging technologies.

In conclusion, 5-(propan-2-yloxy)-2-(tributylstannyl)pyrimidine (CAS No. 2767135-07-7) is a highly versatile and valuable compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and development. With its unique reactivity and broad utility, this compound continues to attract attention from scientists and industry professionals alike.